Cas no 883733-99-1 (Ethanone,1-[4-(acetyloxy)-1-piperidinyl]-)

• Product Name: Ethanone,1-[4-(acetyloxy)-1-piperidinyl]-
• CAS No: 883733-99-1
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 710439
• PubChem ID: 20644464
• Update Time: 2025-06-08

Ethanone,1-[4-(acetyloxy)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(acetyloxy)-1-piperidinyl]-
• (1-acetylpiperidin-4-yl) acetate
• 4-Piperidinol, 1-acetyl-, acetate (ester) (9CI)
• 1-ACETYLPIPERIDIN-4-YL ACETATE
• 883733-99-1
• 4-PIPERIDINOL, 1-ACETYL-, ACETATE (ESTER)
• MFCD17010175
• CS-0358074
• 1-ACETYLPIPERIDIN-4-YLACETATE
• AKOS027338594
• MB69408
• HMS3566N11
• SCHEMBL12703331

• Inchi： 1S/C9H15NO3/c1-7(11)10-5-3-9(4-6-10)13-8(2)12/h9H,3-6H2,1-2H3
• InChI Key： LEWUBPMRVABOOC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Ethanone,1-[4-(acetyloxy)-1-piperidinyl]-

Recent Advances in the Study of Ethanone,1-[4-(acetyloxy)-1-piperidinyl]- (CAS: 883733-99-1) in Chemical Biology and Pharmaceutical Research

Ethanone,1-[4-(acetyloxy)-1-piperidinyl]- (CAS: 883733-99-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidinyl and acetyloxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role in modulating specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with certain enzyme systems, particularly those involved in inflammatory and neurodegenerative processes. The study utilized in vitro and in vivo models to demonstrate the compound's efficacy in reducing oxidative stress and inflammation, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and rheumatoid arthritis.

Another significant study, conducted by a team at the University of Cambridge and published in Nature Chemical Biology (2024), explored the structural-activity relationship (SAR) of Ethanone,1-[4-(acetyloxy)-1-piperidinyl]-. The researchers employed advanced computational modeling and X-ray crystallography to map the compound's binding interactions with target proteins. Their findings revealed that the acetyloxy group plays a critical role in enhancing the compound's binding affinity and selectivity, paving the way for the design of more potent derivatives.

In addition to its therapeutic potential, recent investigations have also focused on the compound's pharmacokinetic properties. A study in the European Journal of Pharmaceutical Sciences (2023) reported on the compound's metabolic stability and bioavailability. The results indicated that while Ethanone,1-[4-(acetyloxy)-1-piperidinyl]- exhibits moderate oral bioavailability, its metabolic profile can be optimized through structural modifications to improve its drug-like properties.

The synthesis and scalable production of Ethanone,1-[4-(acetyloxy)-1-piperidinyl]- have also been subjects of recent research. A paper in Organic Process Research & Development (2024) described a novel, cost-effective synthetic route that improves yield and purity. This advancement is particularly important for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Looking ahead, the compound's potential applications extend beyond traditional small-molecule therapeutics. Preliminary studies suggest its utility in targeted drug delivery systems and as a molecular probe for studying biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these avenues, with the aim of translating basic research findings into clinical applications.

In conclusion, Ethanone,1-[4-(acetyloxy)-1-piperidinyl]- (CAS: 883733-99-1) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, combined with recent advancements in its synthesis and structural optimization, position it as a valuable tool for both therapeutic development and biological research. Future studies will likely focus on further elucidating its mechanisms of action and expanding its therapeutic potential across a broader range of diseases.